4-(2,4-dimethylphenoxy)-N-(2-phenylethyl)butanamide

• IUPAC Name: 4-(2,4-dimethylphenoxy)-N-(2-phenylethyl)butanamide
• InChI: InChI=1S/C20H25NO2/c1-16-10-11-19(17(2)15-16)23-14-6-9-20(22)21-13-12-18-7-4-3-5-8-18/h3-5,7-8,10-11,15H,6,9,12-14H2,1-2H3,(H,21,22)
• InChI Key: PNGSTNBZQYRRMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCC(=O)NCCC2=CC=CC=C2)C
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

4-(2,4-Dimethylphenoxy)-N-(2-phenylethyl)butanamide, also known as butanamide or DMPEA, is a synthetic compound with a wide range of applications in scientific research. It has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. It has also been used in laboratory experiments to study the effects of various drugs on the brain.

Scientific Research Applications

Butanamide has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. It has also been used in laboratory experiments to study the effects of various drugs on the brain. In particular, 4-(2,4-dimethylphenoxy)-N-(2-phenylethyl)butanamide has been used to study the effects of drugs on the dopamine system, as well as the effects of drugs on the 5-HT2A receptor. It has also been used to study the effects of drugs on the glutamate system.

Mechanism of Action

Butanamide is believed to act as an agonist at the 5-HT2A receptor, which is involved in a number of neurological processes, including cognition and emotion. It is also believed to act as an antagonist at the dopamine D2 receptor, which is involved in the regulation of motor control and reward-related behavior. Additionally, 4-(2,4-dimethylphenoxy)-N-(2-phenylethyl)butanamide is believed to act as an agonist at the glutamate NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects
Butanamide has been found to have a number of biochemical and physiological effects. It has been found to increase levels of dopamine, serotonin, and glutamate in the brain. It has also been found to increase levels of the neurotransmitter acetylcholine, which is involved in learning and memory. Additionally, 4-(2,4-dimethylphenoxy)-N-(2-phenylethyl)butanamide has been found to have antioxidant and anti-inflammatory effects, as well as neuroprotective effects.

Advantages and Limitations for Lab Experiments

Butanamide has a number of advantages for use in laboratory experiments. It is a relatively stable compound and is easy to synthesize. Additionally, it has a wide range of applications in scientific research, making it a useful tool for researchers. However, it also has some limitations. It has a relatively short half-life, which can make it difficult to study its effects over long periods of time. Additionally, it is not approved for use in humans, so it cannot be used to study the effects of drugs on humans.

Future Directions

There are a number of potential future directions for the use of 4-(2,4-dimethylphenoxy)-N-(2-phenylethyl)butanamide in scientific research. One potential area of research is the use of 4-(2,4-dimethylphenoxy)-N-(2-phenylethyl)butanamide to study the effects of drugs on the glutamate system. Additionally, it could be used to study the effects of drugs on the dopamine system, as well as the effects of drugs on the 5-HT2A receptor. Additionally, it could be used to study the effects of drugs on learning and memory, as well as the effects of drugs on neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Finally, it could be used to study the effects of drugs on inflammation and oxidative stress.

Synthesis Methods

Butanamide can be synthesized through a number of different methods. The most common method involves the reaction of 2,4-dimethylphenol and 2-phenylethyl bromide in the presence of sodium amide. This reaction produces a mixture of the desired product and by-products, which can then be separated by column chromatography. Other methods of synthesis include the reaction of 2,4-dimethylphenol and 2-phenylethyl iodide, as well as the reaction of 2,4-dimethylphenol and 2-phenylethyl chloride.